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Compound of Interest

Compound Name: 6-Nonen-1-ol, (6E)-

Cat. No.: B3051157

An In-depth Technical Guide to the Physical Properties of (6E)-6-Nonen-1-ol

This technical guide provides a detailed overview of the key physical properties of (6E)-6-
nonen-1-ol, a long-chain aliphatic alcohol. The information is intended for researchers,
scientists, and professionals in the fields of chemistry and drug development engaged in the
characterization and use of this compound. This document outlines its boiling point and density,
provides standard experimental methodologies for their determination, and presents a logical
workflow for property verification.

Physical Properties

(6E)-6-Nonen-1-ol, also known as (E)-6-nonen-1-ol, is an organic compound with the molecular
formula CeH1s0. Its physical characteristics are essential for handling, purification, and
application in various research and industrial settings.

Quantitative Data Summary

The primary physical constants for (6E)-6-nonen-1-ol are summarized in the table below. These
values are critical for procedures such as distillation and for calculating reaction stoichiometry.
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Physical Property Value Conditions
Boiling Point 203.6 £8.0 °C @ 760 mmHg
95-96 °C @ 12 mmHg

Density 0.844 £ 0.06 g/cm3 Standard conditions
Molecular Weight 142.24 g/mol

Refractive Index 1.448

Experimental Protocols

The following sections describe standard laboratory protocols for determining the boiling point

and density of liquid organic compounds like (6E)-6-nonen-1-ol.

Boiling Point Determination (Distillation Method)

The boiling point is a fundamental property used to identify and assess the purity of a liquid.

Since values are reported at both atmospheric and reduced pressures, both methods are

relevant.

Objective: To measure the temperature at which the vapor pressure of the liquid equals the

external pressure.

Apparatus:

¢ Round-bottom flask

Distillation head (still head) with a port for a thermometer

Condenser (Liebig or similar)

Receiving flask

Heating mantle or oil bath

Thermometer (calibrated)
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» Boiling chips
e For vacuum distillation: a vacuum pump, manometer, and vacuum adapter

Procedure (Atmospheric Pressure):

Place a sample of (6E)-6-nonen-1-ol (10-20 mL) into a dry round-bottom flask.
e Add 2-3 boiling chips to ensure smooth boiling.

o Assemble the distillation apparatus. Ensure the thermometer bulb is positioned just below
the side arm of the distillation head to accurately measure the temperature of the vapor
distilling into the condenser.

» Begin circulating cold water through the condenser.
e Gently heat the flask using a heating mantle.

e Record the temperature when the liquid begins to boil and a stable ring of condensate forms
on the thermometer. The boiling point is the constant temperature at which the liquid and
vapor are in equilibrium, observed during steady distillation.

Procedure (Vacuum Distillation):

Follow steps 1-3 of the atmospheric pressure procedure.

o Connect the vacuum adapter of the apparatus to a vacuum pump via a trap and a
manometer.

o Slowly evacuate the system to the desired pressure (e.g., 12 mmHg).
e Once the pressure is stable, begin heating the sample.

e Record the temperature and the precise pressure at which the compound steadily distills.
This pair of values constitutes the boiling point at reduced pressure.

Density Determination (Pycnometer Method)
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Density is the mass per unit volume and is another key indicator of a substance's identity and
purity.

Objective: To accurately measure the mass of a precise volume of the liquid.

Apparatus:

Pycnometer (a glass flask with a close-fitting ground glass stopper with a capillary tube)

Analytical balance (accurate to £0.0001 g)

Constant temperature water bath

Thermometer

Procedure:

Thoroughly clean and dry the pycnometer and its stopper. Weigh the empty pycnometer on
an analytical balance and record its mass (ma).

« Fill the pycnometer with the (6E)-6-nonen-1-ol sample, ensuring no air bubbles are present.
Insert the stopper, forcing excess liquid out through the capillary.

o Place the filled pycnometer in a constant temperature water bath (e.g., 20 °C) until it reaches
thermal equilibrium.

o Carefully wipe dry the outside of the pycnometer and weigh it. Record this mass (mz2).

« Empty and clean the pycnometer. Fill it with a reference liquid of known density, typically
deionized water.

» Repeat steps 3 and 4 for the reference liquid and record the mass (ms).

o Calculate the density (p) of the sample using the formula: p_sample = [(m2 - m1) / (M3 - m1)]
* p_water where p_water is the known density of water at the specific temperature of the
measurement.

Workflow for Physical Property Characterization
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The following diagram illustrates a standard workflow for the acquisition, purification, and
physical characterization of a chemical sample such as (6E)-6-nonen-1-ol.

Workflow for Physical Property Verification
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'
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Final Report
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Caption: Logical workflow for the characterization of (6E)-6-nonen-1-ol.

» To cite this document: BenchChem. [Physical properties like boiling point and density of
(6E)-6-nonen-1-ol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b3051157#physical-properties-like-boiling-point-and-
density-of-6e-6-nonen-1-ol]

© 2025 BenchChem. All rights reserved. 5/6 Tech Support


https://www.benchchem.com/product/b3051157?utm_src=pdf-body-img
https://www.benchchem.com/product/b3051157#physical-properties-like-boiling-point-and-density-of-6e-6-nonen-1-ol
https://www.benchchem.com/product/b3051157#physical-properties-like-boiling-point-and-density-of-6e-6-nonen-1-ol
https://www.benchchem.com/product/b3051157#physical-properties-like-boiling-point-and-density-of-6e-6-nonen-1-ol
https://www.benchchem.com/product/b3051157#physical-properties-like-boiling-point-and-density-of-6e-6-nonen-1-ol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3051157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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